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Introduction:

Ophioglossum vulgatum, commonly known as Adder's Tongue fern, has a history of use in
traditional European folk medicine, where it was applied as a poultice for wounds and used
internally to treat bleeding and vomiting.[1][2][3][4] Modern phytochemical investigations have
identified several bioactive compounds within this fern, including the characteristic
homoflavonoid, Ophioglonol. This document provides detailed protocols for the extraction of
Ophioglonol and related compounds from O. vulgatum, summarizes key quantitative data
from relevant studies, and illustrates the associated anti-inflammatory signaling pathways. The
methodologies described are intended to serve as a guide for researchers interested in the
isolation and further investigation of these promising natural products for potential therapeutic
applications.

Quantitative Data Summary

The following tables summarize quantitative data related to the extraction and bioactivity of
constituents from Ophioglossum vulgatum.

Table 1: Extraction Yield of Ethyl Acetate Fraction from Ophioglossum vulgatum
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Yield of Ethyl
. Extraction Acetate
Plant Material Solvent . Reference
Method Fraction
(OpvE)
Reflux extraction  70% Ethanol,
Dried, pulverized  followed by followed by 2.00£0.12% (5176]
O. vulgatum fractional petroleum ether (9/9)

extraction and ethyl acetate

Table 2: Bioactivity of Ophioglossum vulgatum Ethyl Acetate Fraction (OpvE)

Bioassay Concentration Result Reference
DPPH Radical 97.28% scavenging
: 250 pg/mL - [5][6]
Scavenging activity
Anti-Staphylococcus Minimum Inhibitory
1.2 mg/mL ) [7]
aureus Concentration (MIC)
Anti-Staphylococcus 8.3+£0.16 mm
1.2 mg/mL o [7]
aureus inhibition zone

Experimental Protocols

This section provides detailed methodologies for the extraction of bioactive fractions containing

Ophioglonol from Ophioglossum vulgatum.

Protocol 1: Extraction of Ethyl Acetate Fraction (OpVE)
Containing Homoflavonoids

This protocol is adapted from a study that identified 21 chemical constituents in the ethyl

acetate fraction of O. vulgatum.[5][6]
Materials and Reagents:

 Dried, pulverized Ophioglossum vulgatum whole plant
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e 70% Ethanol

e Petroleum Ether

o Ethyl Acetate

o Reflux extraction apparatus

« Rotary evaporator

e Freeze-dryer (optional)

 Filter paper

e Separatory funnel

o Glassware (beakers, flasks, etc.)

Procedure:

o |nitial Extraction:

1. Weigh 15 g of dried, pulverized O. vulgatum powder.

2. Place the powder in a round-bottom flask and add 150 mL of 70% ethanol.

3. Perform reflux extraction at a gentle boil for 1.5 hours.

4. Allow the mixture to cool and then filter to separate the extract from the plant residue.

e Solvent Partitioning:

1. Transfer the crude ethanolic extract to a separatory funnel.

2. Add an equal volume of petroleum ether (1:1 v/v) and shake vigorously. Allow the layers to
separate and discard the upper petroleum ether layer. This step removes nonpolar
compounds like pigments. Repeat this washing step several times.
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3. To the remaining aqueous ethanol layer, add an equal volume of ethyl acetate (1:1 v/v)
and shake vigorously.

4. Allow the layers to separate and collect the upper ethyl acetate layer.

5. Repeat the ethyl acetate extraction at least three times to ensure complete extraction of
the desired compounds.

o Concentration and Drying:
1. Combine all the collected ethyl acetate fractions.

2. Concentrate the ethyl acetate extract using a rotary evaporator under reduced pressure to
remove the solvent.

3. The resulting concentrated extract (OpvE) can be stored at -80°C for further analysis.[6]

Protocol 2: Alternative Extraction Method for Flavonoid
Enrichment

This protocol is based on a method used for preparing O. vulgatum extract for cosmetic
applications and is suitable for obtaining a flavonoid-rich extract.[8]

Materials and Reagents:

Dried, pulverized Ophioglossum vulgatum whole plant
e 70% Alcohol

 Ultrasonic shaker

o Water bath

o Reflux extraction apparatus

o Filter paper

o Glassware

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.mdpi.com/1424-8247/18/3/345
https://pmc.ncbi.nlm.nih.gov/articles/PMC10759303/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1249540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Procedure:
e Initial Extraction:
1. Suspend 5 g of O. vulgatum powder in 40 mL of 70% alcohol.
2. Agitate the mixture for 6 hours using an ultrasonic shaker.
3. Transfer the solution to a water bath for reflux extraction at 70°C for 1.5 hours.
4. Repeat the reflux extraction step three times.

5. Filter the resulting solution to remove solid plant material. The filtrate is the flavonoid-rich
extract.

Signaling Pathways and Visualizations

Recent research has elucidated the anti-inflammatory properties of Ophioglonin, a
characteristic homoflavonoid from Ophioglossum species, which is structurally related to
Ophioglonol. Ophioglonin has been shown to exert its effects by inactivating the NF-kB and
MAPK signaling pathways.[9][10][11]

Workflow for Bioassay-Guided Screening of
Ophioglossum vulgatum

The following diagram illustrates a typical workflow for identifying bioactive components from a
plant extract, as was done to identify Ophioglonin's anti-inflammatory activity.[9][10][11]
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Caption: Bioassay-guided fractionation workflow.
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Inhibitory Action of Ophioglonin on Inflammatory
Signaling Pathways

Ophioglonin has been demonstrated to inhibit the activation of key inflammatory mediators. The
diagram below shows the signaling cascade initiated by Lipopolysaccharide (LPS) and the
points of inhibition by Ophioglonin.

LPS

TLR4/MYD88 r Ophioglonin / O. vulgatum Extract
l
|
1
|

i I

MAPK Pathway NF-kB Pathway
(ERK, p38, JNK) (IkBa, p65)

'

Pro-inflammatory Cytokines
(e.g., NO, ROS)

Click to download full resolution via product page

Caption: Ophioglonin's inhibition of inflammatory pathways.

Logical Relationship for Skin-Friendly Activities of OpvE

The ethyl acetate fraction of O. vulgatum (OpvE) has been shown to possess multiple skin-
friendly properties, including promoting cell proliferation and migration, as well as providing
antioxidative and anti-inflammatory effects.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1249540?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1249540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Stimulates HaCaT Cell via
Proliferation & Migration

O. vulgatum Ethyl Acetate Fraction (OpvE) lnhg(tiz;iz\gg?g:;ed —Via> Regulates Nrf2/HO-1/COX2 Pathway

Y

Upregulates PI3K/AKT/GSK3-B Pathway

Protects against LPS-induced via

; Regulates TLR4/MYD88 Pathway
Inflammatory Injury

Click to download full resolution via product page

Caption: Bioactivities of O. vulgatum ethyl acetate fraction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://pubmed.ncbi.nlm.nih.gov/39455284/
https://pubmed.ncbi.nlm.nih.gov/39455284/
https://pubmed.ncbi.nlm.nih.gov/39455284/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11705509/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11705509/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11705509/
https://www.researchgate.net/publication/385251977_Anti-inflammatory_properties_of_ophioglonin_derived_from_the_fern_Ophioglossum_vulgatum_L_via_inactivating_NF-kB_and_MAPK_signaling_pathways
https://www.benchchem.com/product/b1249540#ophioglonol-extraction-from-ophioglossum-vulgatum
https://www.benchchem.com/product/b1249540#ophioglonol-extraction-from-ophioglossum-vulgatum
https://www.benchchem.com/product/b1249540#ophioglonol-extraction-from-ophioglossum-vulgatum
https://www.benchchem.com/product/b1249540#ophioglonol-extraction-from-ophioglossum-vulgatum
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1249540?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1249540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

